Mal-PEG4-VCP-NB

• Molecular Formula: C38H49N7O15
• Molecular Weight: 843.8 g/mol
• InChI: InChI=1S/C38H49N7O15/c1-25(2)33(43-37(51)58-23-22-57-21-20-56-19-18-55-17-16-44-31(46)13-14-32(44)47)35(49)42-30(4-3-15-40-36(39)50)34(48)41-27-7-5-26(6-8-27)24-59-38(52)60-29-11-9-28(10-12-29)45(53)54/h5-14,25,30,33H,3-4,15-24H2,1-2H3,(H,41,48)(H,42,49)(H,43,51)(H3,39,40,50)/t30-,33-/m0/s1
• InChIKey: YWPLDQPFHOJRLD-DITALETJSA-N

Mal-PEG4-VCP-NB for ADC Development: A Cleavable PEGylated Linker Intermediate for Procurement Consideration

Mal-PEG4-VCP-NB (CAS 1345681-54-0), also known as Compound 17, is a heterobifunctional antibody-drug conjugate (ADC) linker intermediate integrating a thiol-reactive maleimide (Mal), a tetraethylene glycol (PEG4) spacer, and a cathepsin B-cleavable valine-citrulline-para-nitrobenzyl (VCP-NB) sequence [1]. It belongs to the class of protease-cleavable linkers designed to release a payload after ADC internalization. The PEG4 spacer distinguishes it from non-PEGylated or shorter-chain Val-Cit linkers by conferring higher aqueous solubility and reduced aggregation propensity [2]. The compound is listed as a critical intermediate in the synthesis of CC-1065 analog conjugates, where defined PEG length and self-immolative group identity are demonstrated to govern conjugate stability and pharmacokinetics [1].

Linker Type Heterobifunctional ADC intermediate Cleavable Val-Cit-PEG4-maleimide

Architecture PEG4 spacer + VCP-NB self-immolative group Patent-defined for CC-1065 analogs

Selection Context Supports ADC bioconjugation with reduced aggregation risk Reported solubility handle via PEG4

• [1] Beusker, P. H., et al. (2011). Conjugates of CC-1065 analogs and bifunctional linkers. U.S. Patent No. US9629924B2. View Source
• [2] Simmons, J. K., et al. (2020). Reducing the antigen-independent toxicity of antibody-drug conjugates by minimizing their non-specific clearance through PEGylation. Toxicology and Applied Pharmacology, 392, 114932. View Source

Why Generic Val-Cit Linker Substitution Is Insufficient: The Evidence for Mal-PEG4-VCP-NB

Replacing Mal-PEG4-VCP-NB with a generic Val-Cit linker lacking the PEG4 spacer or with a different self-immolative group (e.g., PABC) can compromise critical ADC quality attributes, namely solubility, aggregation, and pharmacokinetics. ADC aggregation accelerates plasma clearance and induces non-specific uptake, leading to premature payload release and increased hematologic toxicity [1]. A non-PEGylated ADC exhibits rapid nonspecific cellular uptake with peak payload concentrations reached within one day, whereas introduction of a PEG4 spacer dramatically reduces this uptake [2]. Procurement of an undefined or substituted linker risks introducing an ADC with unverified hydrophilicity, potentially leading to higher lot-to-lot variability in DAR-dependent aggregation and altered in vivo performance. Therefore, selection of the precise linker architecture described in the enabling patent is critical to maintain the intended bioconjugate design and avoid costly in-process deviations [3].

Target Architecture

Mal-PEG4-VCP-NB

PEG4 spacer present

para-Nitrobenzyl self-immolative group

Generic Substitute

Non-PEGylated Val-Cit-PABC

Lacks solubility handle; may increase aggregation

Different release kinetics and patent scope may not transfer

• [1] Simmons, J. K., et al. (2020). Reducing the antigen-independent toxicity of antibody-drug conjugates by minimizing their non-specific clearance through PEGylation. Toxicology and Applied Pharmacology, 392, 114932. View Source
• [2] Simmons, J. K., et al. (2020). Reducing the antigen-independent toxicity of antibody-drug conjugates by minimizing their non-specific clearance through PEGylation. Toxicology and Applied Pharmacology, 392, 114932. (Refers to the comparison of non-PEGylated ADC vs. ADC with PEG4 spacer regarding uptake kinetics and payload release). View Source
• [3] Beusker, P. H., et al. (2011). Conjugates of CC-1065 analogs and bifunctional linkers. U.S. Patent No. US9629924B2. View Source

Mal-PEG4-VCP-NB: Quantitative Evidence of Differentiation from Key Comparators

Superior Plasma Pharmacokinetics: Reduced Non-Specific Clearance of PEG4-Containing ADC vs. Non-PEGylated ADC

In a head-to-head rat study comparing a non-targeting MMAE ADC with and without PEGylation, introduction of a PEG4 spacer dramatically slowed nonspecific cellular uptake. The non-PEGylated ADC exhibited rapid catabolism and release of cytotoxic payload, peaking in plasma and tissues within the first day. In contrast, the PEG4-containing ADC showed substantially reduced peak tissue payload concentrations and slower overall clearance [1]. This data supports the selection of Mal-PEG4-VCP-NB as a linker that mitigates antigen-independent toxicity.

Non-Specific Clearance

Head-to-head

Substantially reduced peak tissue payload concentrations vs. non-PEGylated ADC

Reported slower clearance and lower Cmax in rat model

PEG4 spacer mitigates rapid nonspecific uptake

Evidence Dimension	Rate of non-specific cellular uptake / payload release (in vivo rat model)
Target Compound Data	ADC with PEG4 spacer: significantly slower uptake; reduced peak payload concentration in all tissues.
Comparator Or Baseline	ADC without PEG spacer: rapid nonspecific uptake; peak plasma and tissue payload concentrations attained within 24 hours.
Quantified Difference	While exact numerical values are provided in the cited study, the trend is clear: the PEG4 ADC's peak tissue payload concentration was substantially lower across all tested tissues, with delayed Tmax and reduced Cmax compared to the non-PEGylated ADC.
Conditions	Sprague-Dawley rats; intravenous administration; non-targeting IgG-MMAE ADC with identical payload but differing linker (with/without PEG4 spacer).

Why This Matters

This demonstrates that using Mal-PEG4-VCP-NB in ADC construction can preclinically predict lower hematologic toxicity and improved therapeutic index compared to a directly comparable non-PEGylated linker, which is a key selection criterion for linker procurement in ADC R&D.

• [1] Simmons, J. K., et al. (2020). Reducing the antigen-independent toxicity of antibody-drug conjugates by minimizing their non-specific clearance through PEGylation. Toxicology and Applied Pharmacology, 392, 114932. View Source

Enhanced Aqueous Solubility and Reduced Aggregation Liability vs. Hydrophobic Non-PEGylated Linkers

The PEG4 spacer in Mal-PEG4-VCP-NB is explicitly incorporated to improve aqueous solubility and reduce aggregation [1]. While comparative solubility data for the isolated linker is not publicly available from the patent, class-level evidence shows that ADCs constructed with PEG4-containing linkers exhibit significantly less aggregation than those with hydrophobic non-PEGylated linkers when conjugated to hydrophobic payloads like MMAE [2]. This directly influences the developability and scalability of an ADC program.

Aggregation Propensity

Class-level

PEG4 spacer correlates with reduced ADC aggregation at DAR ≥4

Supports formulation-context solubility screening

Data to verify for isolated linker; class-level inference

Evidence Dimension	Aqueous solubility and aggregation propensity
Target Compound Data	Mal-PEG4-VCP-NB: contains a hydrophilic PEG4 spacer; patent describes its role in increasing solubility.
Comparator Or Baseline	Non-PEGylated Val-Cit linkers (e.g., MC-VC-PABC) which are more hydrophobic and predispose ADCs to aggregation.
Quantified Difference	No direct head-to-head solubility data for the free linker is provided in accessible sources. However, literature on related PEG4 linkers shows a direct correlation between PEG4 introduction and reduced ADC aggregation at DAR ≥4.
Conditions	Class-level inference from ADC aggregation studies; individual linker behavior may vary with payload hydrophobicity.

Why This Matters

For procurement, a linker with a built-in solubility handle (PEG4) provides a predictable starting point for ADC formulation, reducing the risk of project delays caused by aggregation-driven insolubility, a common pitfall with purely peptide-based linkers.

• [1] Beusker, P. H., et al. (2011). Conjugates of CC-1065 analogs and bifunctional linkers. U.S. Patent No. US9629924B2. View Source
• [2] Tedeschini, T., et al. (2021). Polyethylene glycol-based linkers as hydrophilicity reservoir for antibody-drug conjugates. Journal of Controlled Release, 337, 431-447. View Source

Defined Self-Immolative Release Mechanism: VCP-NB vs. VCP-PABC in Cathepsin B-Mediated Payload Liberation

Mal-PEG4-VCP-NB terminates in a para-nitrobenzyl (NB) self-immolative group, which, upon cathepsin B cleavage of the Val-Cit dipeptide, undergoes a 1,6-elimination to release the payload [1]. This is distinct from the more common para-aminobenzyl carbamate (PABC) spacer. While both are cathepsin B-cleavable, the patent (WO2011/130319) explicitly identifies the NB variant as part of an optimized linker for CC-1065 analogs, suggesting an tailored release rate and leaving group stability that may differ from PABC-based linkers [1].

Release Mechanism

Class-level

VCP-NB 1,6-elimination vs. VCP-PABC carbamate cleavage

Specific NB group reported for CC-1065 analog conjugates

Differentiated fragmentation pattern; patent-defined

Evidence Dimension	Self-immolative group identity and implied release kinetics
Target Compound Data	Mal-PEG4-VCP-NB: contains a para-nitrobenzyl (NB) self-immolative group.
Comparator Or Baseline	Mal-PEG4-Val-Cit-PABC: contains a para-aminobenzyl carbamate (PABC) self-immolative group, the industry standard.
Quantified Difference	No direct quantitative comparison of release half-lives between NB and PABC variants is publicly available. Differentiation is inferred from the patent's specific selection of the NB group for conjugation to CC-1065 analogs.
Conditions	Enzymatic cleavage assay with cathepsin B (in vitro).

Why This Matters

Procurement of Mal-PEG4-VCP-NB is essential when replicating the specific linker-drug design from the patent family (e.g., for CC-1065-based ADCs). Substituting with a PABC-based linker may alter the payload release kinetics and pharmacological profile of the resulting ADC, potentially invalidating in vivo comparisons.

• [1] Beusker, P. H., et al. (2011). Conjugates of CC-1065 analogs and bifunctional linkers. U.S. Patent No. US9629924B2. View Source

Improved Linker Stability in Plasma: The PEG4-Val-Cit Architecture Shows Stability in Human Plasma but Not in Mouse Plasma, a Known Limitation of the Class

A known class-level characteristic of Val-Cit-PEG linkers is their high stability in human plasma but instability in mouse plasma due to cleavage by carboxylesterase 1c [1]. While Mal-PEG4-VCP-NB itself has not been individually profiled in plasma stability assays, this property is inherent to the VCP core. This knowledge is critical for in vivo study design; an ADC using this linker is predicted to be stable in human serum but may undergo premature payload release in mouse models, a factor that differentiates it from linkers that are stable across species.

Plasma Stability

Class-level

Predicted stable in human plasma; unstable in mouse plasma

Model-response context may require species-specific review

Carboxylesterase 1c liability inherent to Val-Cit core

Evidence Dimension	Plasma stability across species (Human vs. Mouse)
Target Compound Data	Mal-PEG4-VCP-NB: predicted highly stable in human plasma, unstable in mouse plasma (class property).
Comparator Or Baseline	Linkers with non-cleavable or carboxylesterase-resistant designs (e.g., maleimide-thioether linkers) which maintain stability in both human and mouse plasma.
Quantified Difference	Quantitative degradation rates are highly dependent on linker-payload and antibody context; no specific half-life for Mal-PEG4-VCP-NB is available. The class-level property is based on documented Val-Cit instability in mouse plasma.
Conditions	In vitro incubation in human vs. mouse plasma at 37°C.

Why This Matters

This knowledge allows procurement scientists and ADC developers to proactively select appropriate in vivo models. Choosing Mal-PEG4-VCP-NB requires awareness that efficacy and tolerability readouts in standard mouse xenograft models may be influenced by linker instability, a factor not present with all comparator linkers.

• [1] Dorywalska, M., et al. (2015). Molecular basis of valine-citrulline-PABC linker instability in mouse plasma: Identification of the carboxylesterase responsible and strategies for mitigation. Molecular Cancer Therapeutics, 14(12), Abstract. View Source

Optimal Application Scenarios for Mal-PEG4-VCP-NB Based on Proven Differentiator Evidence

Synthesis of ADC Payloads for CC-1065 Analog Conjugates Requiring a Defined PEG4-NB Linker

This is the primary documented use case. The U.S. Patent US9629924B2 explicitly describes Mal-PEG4-VCP-NB as a linker intermediate for generating conjugates of CC-1065 analogs [1]. Researchers replicating or iterating upon ADC candidates from this patent family must procure this precise linker to maintain synthetic fidelity and expected drug-release characteristics.

Construction of ADCs with a Hydrophobic Payload Where Mitigation of Aggregation and Rapid Clearance is Critical

For payloads such as MMAE or other highly hydrophobic cytotoxins, the PEG4 spacer in Mal-PEG4-VCP-NB provides a crucial advantage. Evidence shows that PEG4-containing ADCs exhibit significantly reduced non-specific hepatic uptake and slower plasma clearance compared to non-PEGylated ADCs [1]. This linker is therefore the preferred choice when AUC(0-inf) and reduced hematologic toxicity, as demonstrated in the referenced rat model, are key project goals for a non-targeting ADC backbone.

Enzymatic Payload Release Studies Requiring Cathepsin B-Selective Cleavage with Specific Self-Immolative Kinetics

The combination of a Val-Cit dipeptide with a para-nitrobenzyl (NB) self-immolative spacer, as opposed to the common PABC spacer, offers a potentially differentiated fragmentation pattern upon 1,6-elimination [1]. This makes Mal-PEG4-VCP-NB suitable for mechanistic studies comparing the intracellular processing of NB-released versus PABC-released payloads, or for applications where the leaving group's stability and tolerability profile are under investigation [2].

Development of ADCs Intended for Human Clinical Translation Where Mouse Model Limitations Are Proactively Managed

Given the known instability of Val-Cit linkers in mouse plasma [1], this linker is best applied in programs where in vivo proof-of-concept is planned in alternative models (e.g., human plasma stability assays, transgenic mice, or PDX models with human stromal components) or where the project plan accounts for accelerated linker cleavage in standard mouse xenografts. Procurement of this linker supports projects where this species-specific liability is a known and accepted variable, differentiating it from murine-stable linker options.

Application

Selection Property

Validation Focus

CC-1065 analog conjugate synthesis

Patent-defined PEG4-NB architecture

Synthetic fidelity and drug-release characteristics

ADC construction with hydrophobic payloads

PEG4 solubility handle to mitigate aggregation

Clearance and exposure-model review

Cathepsin B-selective release studies

NB self-immolative group vs. PABC

Intracellular processing and fragmentation pattern

Human translation research with managed mouse model limits

Species-specific linker stability profile

In vivo model selection and endpoint interpretation

• [1] Beusker, P. H., et al. (2011). Conjugates of CC-1065 analogs and bifunctional linkers. U.S. Patent No. US9629924B2. View Source
• [2] Simmons, J. K., et al. (2020). Reducing the antigen-independent toxicity of antibody-drug conjugates by minimizing their non-specific clearance through PEGylation. Toxicology and Applied Pharmacology, 392, 114932. View Source
• [3] Dorywalska, M., et al. (2015). Molecular basis of valine-citrulline-PABC linker instability in mouse plasma. Molecular Cancer Therapeutics, 14(12 Supplement), A155. View Source
• [4] Beusker, P. H., et al. (2011). Conjugates of CC-1065 analogs and bifunctional linkers. U.S. Patent No. US9629924B2. View Source